Cas no 54480-47-6 (Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl-)
54480-47-6 structure
Product Name:Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl-
CAS No:54480-47-6
MF:C18H22N2
MW:266.380684375763
CID:354472
PubChem ID:21407108
Update Time:2025-04-19
Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl-
- 4-(azepan-1-yl)-N-phenylaniline
- DTXSID10613261
- 54480-47-6
- SCHEMBL11728133
-
- Inchi: 1S/C18H22N2/c1-2-7-15-20(14-6-1)18-12-10-17(11-13-18)19-16-8-4-3-5-9-16/h3-5,8-13,19H,1-2,6-7,14-15H2
- InChI Key: XRZRLUNQDZUYBS-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(=CC=2)NC2C=CC=CC=2)CCCCCC1
Computed Properties
- Exact Mass: 266.17846
- Monoisotopic Mass: 266.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27
Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
54480-47-6 (Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl-) Related Products
- 2359-60-6(4-(piperidin-1-yl)aniline)
- 27969-75-1(3-(Piperidin-1-yl)aniline)
- 57356-18-0(4-(azepan-1-yl)aniline)
- 4096-20-2(1-Phenyl-piperidine)
- 4096-21-3(1-Phenylpyrrolidine)
- 4430-09-5(Benzenamine,N,N-dihexyl-)
- 2632-65-7(4-(Pyrrolidin-1-yl)aniline)
- 3007-75-8(N,N-Di-n-octylaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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